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Compound of Interest

Compound Name:
2-Chloro-4-

(methoxycarbonyl)benzoic acid

Cat. No.: B1368300 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-(methoxycarbonyl)benzoic
acid

Foreword for the Modern Researcher
In the fast-paced environment of drug discovery and chemical synthesis, a profound

understanding of the reagents we handle is not merely a regulatory formality but the bedrock of

scientific integrity and personal safety. 2-Chloro-4-(methoxycarbonyl)benzoic acid is not just

another catalog number; it is a key building block in the synthesis of promising SGLT2 inhibitors

for diabetes therapy.[1][2] Its structure, a chlorinated benzoic acid derivative with a methyl

ester, presents a specific combination of chemical properties and physiological hazards that

demand a nuanced approach to its handling. This guide moves beyond the checklist mentality

of standard safety data sheets. It is designed for the practicing scientist, offering a deeper

causal understanding of the risks involved and the rationale behind the recommended safety

protocols. Our objective is to empower you, the researcher, to work with this compound not with

fear, but with informed respect, ensuring both the safety of your team and the integrity of your

experimental outcomes.

Section 1: Core Chemical and Physical Identity
Understanding the fundamental properties of a compound is the first step in predicting its

behavior, both in a reaction flask and in the event of an accidental release.
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Nomenclature and Structure:

Systematic Name: 2-Chloro-4-(methoxycarbonyl)benzoic acid

Common Synonyms: 2-Chloro-4-(methoxycarbonyl)benzoic acid[3]

CAS Number: 431888-57-2[3][4]

Molecular Formula: C₉H₇ClO₄[3][4]

Molecular Weight: 214.60 g/mol [3][4]

The molecule's structure is key to its reactivity and hazards. It possesses a carboxylic acid

group, making it acidic, and an aromatic ring substituted with a chlorine atom and a

methoxycarbonyl group. The presence of chlorine can influence its toxicological profile and

disposal requirements.

Physicochemical Data Summary:

Property Value Source

Appearance Off-white to light brown solid [3]

Boiling Point 360.3 ± 27.0 °C (Predicted) [3]

Density 1.413 ± 0.06 g/cm³ (Predicted) [3]

pKa 2.43 ± 0.25 (Predicted) [3]

Storage Temperature
Room Temperature, sealed in

dry conditions
[3][4][5]

These predicted values provide a useful approximation for assessing physical behavior, such

as volatility and potential for aerosolization.

Section 2: Comprehensive Hazard Identification and
GHS Classification
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2-Chloro-4-(methoxycarbonyl)benzoic acid is classified as hazardous under the Globally

Harmonized System (GHS).[6] The following classifications dictate the necessary precautions

for its handling.

GHS Hazard Summary Table:

Hazard Class &
Category

Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral),

Cat. 4

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed[7][8]

Skin

Corrosion/Irritation,

Cat. 2

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[7][9][10]

Serious Eye

Damage/Irritation,

Cat. 2A

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation[7][9][10]

STOT (Single

Exposure), Cat. 3

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation[7]

[9][10]

Hazardous to the

Aquatic Environment,

Acute, Cat. 3

None None
H402: Harmful to

aquatic life[8]

Expert Analysis of Hazards:

H302 (Harmful if swallowed): The primary risk here is accidental ingestion. This underscores

the critical importance of prohibiting eating, drinking, or smoking in laboratory areas and

practicing stringent personal hygiene.[8][11]

H315 (Causes skin irritation): As a solid, the primary route of skin exposure is through

handling the powder. The acidic nature of the carboxylic acid group and the presence of the

chlorinated aromatic ring likely contribute to its irritant properties. Prolonged or repeated

contact can lead to inflammation, redness, and discomfort.[10]
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H319 (Causes serious eye irritation): The compound is a fine powder that can be easily

aerosolized.[12] Eye contact can cause significant pain and potential damage.[10] This is a

direct consequence of its chemical nature as an irritant.

H335 (May cause respiratory irritation): Inhalation of the dust can irritate the mucous

membranes of the respiratory tract.[10] This is a common hazard for acidic organic solids

and necessitates handling in a well-ventilated area, preferably within a chemical fume hood.

H402 (Harmful to aquatic life): While not acutely toxic to aquatic life, its release into drains or

waterways should be prevented.[8] This classification dictates specific disposal protocols.

Section 3: Toxicological Profile
While specific LD50 data is not readily available in the provided sources, the GHS

classifications provide a clear framework for understanding the compound's toxicological

effects. The primary concerns are local irritant effects upon direct contact.

Routes of Exposure: Inhalation, eye contact, skin contact, and ingestion are all potential

routes of exposure.[10]

Symptoms of Exposure:

Skin: May result in itching, scaling, reddening, or blistering.[10]

Eyes: Can cause redness, pain, or more severe eye damage.[10]

Inhalation: Leads to irritation of the lungs and respiratory system.[10]

Carcinogenicity: This compound is not listed as a probable, possible, or confirmed human

carcinogen by IARC or NTP.[8][10]

The toxicological profile is consistent with an irritant. There is no data to suggest systemic

toxicity or carcinogenicity at this time, but as with any research chemical, it should be handled

with the assumption that all toxicological properties have not been fully investigated.[6]

Section 4: Exposure Control and Personal
Protective Equipment (PPE)
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A multi-layered approach to exposure control is essential, starting with engineering controls

and supplemented by appropriate PPE.

Engineering Controls: The First Line of Defense
The causality is simple: if the compound cannot reach you, it cannot harm you.

Chemical Fume Hood: All weighing and handling of the solid compound must be performed

inside a certified chemical fume hood. This directly mitigates the respiratory irritation hazard

(H335) by capturing dust and preventing it from entering the breathing zone of the operator.

[10]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[10]

Eyewash Stations and Safety Showers: These must be located in immediate proximity to the

workstation.[6] Their availability is a critical response measure for accidental eye (H319) or

extensive skin (H315) contact.

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is not a substitute for good engineering controls but is a mandatory final barrier.

Eye and Face Protection: Chemical safety goggles are required at all times. Due to the risk

of dust, a face shield should also be worn when handling larger quantities or when there is a

significant risk of splashing or aerosolization.[6][10] This directly addresses the H319

"Causes serious eye irritation" hazard.

Skin Protection:

Gloves: Standard nitrile gloves should be worn. Inspect them for tears before use and

wash hands thoroughly after removal.[6][10]

Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned.
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Respiratory Protection: Not typically required if work is conducted within a functional fume

hood. If a fume hood is unavailable or in the case of a large spill, a NIOSH-approved

respirator with a particulate filter would be necessary.[13]

Logical Relationship of Hazards to Controls
The following diagram illustrates the direct link between a specific hazard and the primary

control measure designed to mitigate it.

Caption: Relationship between GHS hazards and primary control measures.

Section 5: Safe Handling, Storage, and Emergency
Protocols
Standard Operating Procedure (SOP) for Handling
This protocol is designed as a self-validating system. Following these steps ensures that risks

are systematically controlled.

Preparation:

Verify the chemical fume hood has a current certification and is functioning correctly.

Don all required PPE (lab coat, safety goggles, nitrile gloves).

Designate a specific area within the hood for handling the solid.

Prepare a waste container for contaminated materials (e.g., weighing paper, used gloves).

Aliquotting the Compound:

Retrieve the container from its storage location.

Place the container inside the fume hood before opening.

Use a spatula to carefully transfer the required amount of the off-white solid onto weighing

paper or into a tared vessel.
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Causality: The slow, deliberate movement minimizes the aerosolization of the powder,

directly reducing the inhalation (H335) and eye contact (H319) risks.

Securely close the main container immediately after use.

Post-Handling:

Clean any residual powder from the spatula and the work surface within the hood using a

damp cloth.

Dispose of all contaminated disposable items (gloves, weighing paper) into the designated

solid waste container.

Wash hands thoroughly with soap and water after exiting the lab.[6][10]

Safe Handling Workflow Diagram
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Start: Prepare for Handling

Verify Fume Hood Operation

Don PPE
(Goggles, Gloves, Lab Coat)

Place Compound in Hood

Weigh/Aliquot Compound
(Avoid Dust Generation)

Securely Close Main Container

Clean Work Area & Tools

Dispose of Contaminated Items

End: Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of the solid compound.
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Storage Requirements
Conditions: Store in a tightly-closed container in a cool, dry, well-ventilated area.[6][10] The

requirement for a "dry" environment is critical as moisture could potentially hydrolyze the

ester or interact with the acidic compound.

Incompatibilities: Store away from incompatible substances such as strong oxidizing agents

and strong bases.[14] Reaction with strong bases can cause a vigorous and potentially

hazardous acid-base reaction.

Security: The container should be stored locked up.[6][10][11]

Emergency First-Aid Protocols
Immediate and correct action is vital.

Inhalation: If inhaled, immediately remove the person to fresh air and keep them at rest in a

position comfortable for breathing.[6][8][10] If symptoms persist, seek medical attention.

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of soap and water for at least 15 minutes.[6][10] If skin irritation occurs, get

medical advice.[10]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open.[6][8][10] Remove contact lenses if present and easy to do so. Continue rinsing for at

least 15 minutes. Seek immediate medical attention from an ophthalmologist.[8]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor for treatment advice.[8][11][13]

Section 6: Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[8]

Reactivity: While generally stable, hazardous reactions can occur.

Incompatible Materials: Avoid strong oxidizing agents and strong alkalis/bases.[14]
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Hazardous Decomposition Products: In the event of a fire, hazardous combustion gases

or vapors may be produced.[8]

Dust Explosion: Like many fine organic powders, if finely distributed and whirled up in the

air, there is a potential for a dust explosion.[8][12]

Section 7: Disposal Considerations
Responsible disposal is a critical component of the chemical lifecycle.

Procedure: Waste material must be disposed of in accordance with national and local

regulations.[8] This typically involves collection in a clearly labeled, sealed container for

pickup by a licensed chemical waste disposal company.

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[8]

[10] This is mandated by its classification as harmful to aquatic life (H402).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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